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Compound of Interest

2-Amino-4-bromothiophene
Compound Name:
Hydrobromide

Cat. No.: B13709949

Get Quote

Executive Summary

2-Amino-4-bromothiophene Hydrobromide (2-A-4-BT[1]-HBr) is a high-value, sensitive

heterocyclic building block used to construct thieno[2,3-d]pyrimidine and thieno[2,3-b]pyridine
scaffolds—core pharmacophores in ATP-competitive kinase inhibitors (e.g., targeting EGFR,
VEGFR, FLT3).

Unlike its more common 3-carboxylate counterparts (Gewald products), this decarboxylated
salt form allows for the synthesis of kinase inhibitors with unsubstituted bridgehead carbons (C-
5 in thienopyrimidines), reducing steric clash in the ATP-binding pocket while retaining a
strategic bromine handle for late-stage diversification (Suzuki/Buchwald couplings).[1]

Key Advantages:

» Positional Selectivity: The C-4 bromine translates to the C-5 position in thieno[2,3-
d]pyrimidines, a vector often pointing towards the solvent-exposed region or the ribose
pocket, distinct from the C-6 vector derived from 5-bromothiophenes.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13709949#bc-rfq
https://www.benchchem.com/product/b13709949/docs?utm_src=pdf-body#application-note-2-amino-4-bromothiophene-hydrobromide-in-kinase-inhibitor-synthesis
https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13709949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Salt Stability: The hydrobromide salt prevents the rapid oxidative polymerization typical of the
free base 2-aminothiophene.

Chemical Properties & Handling

The free base of 2-amino-4-bromothiophene is inherently unstable, prone to oxidation and
dimerization (forming azo-like dyes) within minutes of exposure to air.[1] The Hydrobromide salt
is the stable, storable form.

Property Specification

CAS Number 114772-23-9 (Generic for base); Salt forms vary
Formula CaH4BrNS[1] - HBr

Appearance Off-white to beige hygroscopic solid

Storage -20°C, under Argon/Nitrogen, Desiccated

Soluble in DMSO, DMF, Methanol; Sparingly

Solubilit
Y soluble in DCM

Critical Handling Protocol: Free-Basing

Do not generate the free base until immediately prior to the reaction.[1]

Preparation: Suspend 2-A-4-BT-HBr (1.0 equiv) in degassed EtOAc or DCM (0.1 M) under

o Neutralization: Cool to 0°C. Add saturated aqueous

or 1.0 equiv of DIPEA/Et3N dropwise.
o Extraction: Rapidly separate phases (if aqueous used). Dry organic layer over

for <5 mins.

o Usage: Filter directly into the reaction vessel containing the electrophile. Never concentrate
the free base to dryness.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1386781_2200.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13709949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthetic Utility: Constructing the Kinase Scaffold

The primary utility of 2-A-4-BT[1]-HBr is the construction of fused bicyclic systems where the
bromine atom is preserved for library generation.

Strategy A: Synthesis of 5-Bromo-thieno[2,3-
d]pyrimidines

This scaffold is a bioisostere of quinazoline (e.g., Gefitinib).[1] The lack of a substituent at C-6
(derived from thiophene C-5) and the presence of Br at C-5 (derived from thiophene C-4)
allows for unique structure-activity relationship (SAR) exploration.[1]

Mechanism: Since the C-3 position is unsubstituted (H), direct cyclization with nitriles is difficult.
The standard route involves C-3 formylation followed by ring closure.[1]

Step-by-Step Protocol: The Vilsmeier-Cyclization Route

Reagents:

2-A-4-BT[1]-HBr (10 mmol)

Phosphorus Oxychloride (

, 30 mmol)

DMF (Dry, 50 mL)

Formamide (Excess)

Workflow:

e Protection (In Situ): Dissolve 2-A-4-BT-HBr in DMF. Add 1.1 equiv of Acetyl Chloride to form
the N-acetyl intermediate (optional but recommended to protect the amine during
formylation).

» Vilsmeier-Haack Formylation:

o Cool dry DMF (20 mL) to 0°C. Add
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dropwise. Stir 30 min to form the Vilsmeier reagent.

o Add the amine solution dropwise.[]

o Heat to 70°C for 3 hours. The electrophilic Vilsmeier complex attacks the nucleophilic C-3
position.[1]

o Hydrolysis: Pour onto ice/NaOAc to liberate the 2-amino-4-bromo-3-formylthiophene.
» Ring Closure:

o Reflux the crude aldehyde in Formamide (10 mL) at 160°C for 6 hours.

o Result:5-Bromo-thieno[2,3-d]pyrimidin-4(3H)-one.
o Chlorination (Activation):

o Reflux the pyrimidinone in

(neat) for 4 hours.

o Final Scaffold:5-Bromo-4-chloro-thieno[2,3-d]pyrimidine.

Visualization: Reaction Pathway

The following diagram illustrates the transformation of the raw building block into a
functionalized kinase inhibitor.

i 1. Formamide Cyclization 1. SNAr (4-Cl displacement)
(NaHCO3, 0°C) 2. POCI3 Chlorination 2. Suzuki Coupling (5-Br

|
|
|_(C-3 Formylation) [ 3-Formyl Intermediate
H ilsmeier Product
1

Dual-Functionalized
Kinase Inhibitor

Click to download full resolution via product page

Caption: Synthetic workflow transforming the unstable 2-amino-4-bromothiophene free base
into a robust, dual-functionalizable kinase scaffold.
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Functionalization Protocols (Late-Stage)
Once the 5-bromo-4-chloro-thieno[2,3-d]pyrimidine scaffold is generated, it offers two

orthogonal handles:

¢ C-4 Chlorine: Highly reactive to SNAr (Nucleophilic Aromatic Substitution).[1] Used to install
the "Hinge Binder" (usually an aniline or amine).

o C-5 Bromine: Reactive to Pd-catalyzed coupling.[1] Used to install the "Tail" or solubilizing
group.

Protocol B: Sequential Functionalization
Step 1. SNAr Reaction (Installation of Hinge Binder)

Target: 4-Amino-substituted intermediate.[1]

Dissolve scaffold (1.0 equiv) in

-PrOH or
-BuOH.[1]

e Add Aniline derivative (e.g., 3-chloro-4-fluoroaniline) (1.1 equiv).[1]
o Catalytic HCI (2-3 drops) can accelerate the reaction.
o Reflux for 2-4 hours. Product precipitates as HCI salt.

Filter and wash with cold ether.

Step 2: Suzuki-Miyaura Coupling (Installation of Tail)

Target: Final Kinase Inhibitor. Note: The C-5 bromide is sterically crowded; active catalysts are
required.[1]
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Component Quantity/Type

Substrate 5-Bromo-intermediate (from Step 1)

Boronic Acid R-B(OH)2 (1.5 equiv)

Catalyst Pd(dppf)CI2[1]-DCM (5 mol%) or XPhos Pd G2
Base

(2.0 M aq, 3 equiv)

Solvent Dioxane:Water (4:1)

Conditions Microwave, 110°C, 30 min

Troubleshooting the Suzuki Coupling:

o Dehalogenation: If the Br is reduced to H instead of coupling, switch to anhydrous conditions
using

and DMF.

» Protodeboronation: If the boronic acid degrades, use the corresponding Pinacol Ester and
add the base after heating the catalyst/substrate mix.

Case Study: Targeting FLT3

In the development of FLT3 inhibitors (Acute Myeloid Leukemia), the 5-aryl-thieno[2,3-
d]pyrimidine motif mimics the geometry of the "Gatekeeper" residue interaction.

¢ Role of 2-A-4-BT: The 4-bromo starting material ensures the final aryl group is at position 5.

[1]

o Comparison: Starting with 2-amino-5-bromothiophene would place the aryl group at position
6, changing the vector by ~60 degrees and potentially missing the hydrophobic back-pocket.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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